Cas no 2137811-27-7 (2-Quinolinecarboxylic acid, 7-bromo-4,6-dimethyl-)

• Product Name: 2-Quinolinecarboxylic acid, 7-bromo-4,6-dimethyl-
• CAS No: 2137811-27-7
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 5287590
• Update Time: 2025-05-27

2-Quinolinecarboxylic acid, 7-bromo-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 7-bromo-4,6-dimethyl-

• Inchi： 1S/C12H10BrNO2/c1-6-4-11(12(15)16)14-10-5-9(13)7(2)3-8(6)10/h3-5H,1-2H3,(H,15,16)
• InChI Key： KVHQSSGAUJBKHH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=C(Br)C=2)C(C)=CC=1C(O)=O

Additional information on 2-Quinolinecarboxylic acid, 7-bromo-4,6-dimethyl-

Research Brief on 2-Quinolinecarboxylic acid, 7-bromo-4,6-dimethyl- (CAS: 2137811-27-7)

Recent studies on 2-Quinolinecarboxylic acid, 7-bromo-4,6-dimethyl- (CAS: 2137811-27-7) have highlighted its potential as a versatile intermediate in pharmaceutical and agrochemical applications. This compound, characterized by its quinoline backbone and bromo-methyl substitutions, has garnered attention due to its unique chemical properties and biological activity. Researchers have explored its role in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antimicrobial compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Quinolinecarboxylic acid, 7-bromo-4,6-dimethyl- serves as a key precursor in the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The study utilized a multi-step synthetic route, starting with the bromination of 4,6-dimethylquinoline-2-carboxylic acid, followed by functional group transformations to achieve the desired inhibitory activity. The compound's structural features were found to enhance binding affinity to the JAK2 kinase domain, as confirmed by X-ray crystallography.

In addition to its therapeutic potential, this compound has been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article reported that derivatives of 2-Quinolinecarboxylic acid, 7-bromo-4,6-dimethyl- exhibited significant activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The presence of the bromo group at the 7-position was critical for disrupting bacterial cell membrane integrity, as evidenced by mechanistic studies involving fluorescence microscopy and membrane potential assays.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Quinolinecarboxylic acid, 7-bromo-4,6-dimethyl- have been achieved through optimized catalytic bromination protocols. A 2024 Organic Process Research & Development paper detailed a palladium-catalyzed method that improved yield and reduced byproduct formation, addressing previous challenges in large-scale synthesis. This progress is expected to facilitate further preclinical evaluation of the compound and its derivatives.

In conclusion, 2-Quinolinecarboxylic acid, 7-bromo-4,6-dimethyl- (CAS: 2137811-27-7) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and antimicrobial therapy. Ongoing research aims to expand its utility through structural modifications and combination therapies, positioning it as a valuable asset in the development of next-generation pharmaceuticals.